Cas no 400080-85-5 (1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbothioamide)

1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbothioamide is a heterocyclic compound featuring a pyridine core substituted with chloro and trifluoromethyl groups, coupled with a pyrrole-carbothioamide moiety. This structure confers notable reactivity and potential biological activity, making it valuable in agrochemical and pharmaceutical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro substitution contributes to electronic modulation. The carbothioamide functionality offers versatility in further derivatization. Its unique scaffold is of interest in the development of novel pesticides and bioactive molecules, particularly as a key intermediate in synthesizing compounds with targeted inhibitory or binding properties. The compound’s structural features support its utility in exploratory and applied chemistry.

1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbothioamide structure

400080-85-5 structure

Product Name:1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbothioamide

CAS No:400080-85-5

MF:C₁₁H₇ClF₃N₃S

MW:305.70658993721

CID:6786460

PubChem ID:1473953

Update Time:2025-10-31

1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

- 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrrole-2-carbothioamide
- 3H-095
- 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbothioamide
- 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrole-2-carbothioamide
- 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrole-2-carbothioamide
- 400080-85-5
- AKOS005087879
- Inchi： 1S/C11H7ClF3N3S/c12-7-4-6(11(13,14)15)5-17-10(7)18-3-1-2-8(18)9(16)19/h1-5H,(H2,16,19)
- InChI Key： NCUZCOHFHGQIHH-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=CC=C1C(N)=S

Computed Properties

Exact Mass: 305.0001306g/mol
Monoisotopic Mass: 305.0001306g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 353
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 75.9Å²

1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbothioamide Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1664037-1mg	1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrrole-2-carbothioamide	400080-85-5	98%	1mg	￥482.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1664037-2mg	1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrrole-2-carbothioamide	400080-85-5	98%	2mg	￥597.00	2024-05-15
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1664037-10mg	1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrrole-2-carbothioamide	400080-85-5	98%	10mg	￥955.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1664037-20mg	1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrrole-2-carbothioamide	400080-85-5	98%	20mg	￥1313.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1664037-25mg	1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrrole-2-carbothioamide	400080-85-5	98%	25mg	￥1428.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1664037-50mg	1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrrole-2-carbothioamide	400080-85-5	98%	50mg	￥1337.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1664037-100mg	1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrrole-2-carbothioamide	400080-85-5	98%	100mg	￥1911.00	2024-05-15